Cas no 1206694-33-8 (1H-Pyrazole-3-acetic acid, 5-amino-, ethyl ester)

• Product Name: 1H-Pyrazole-3-acetic acid, 5-amino-, ethyl ester
• CAS No: 1206694-33-8
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6388185
• PubChem ID: 154637000
• Update Time: 2025-10-28

1H-Pyrazole-3-acetic acid, 5-amino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-acetic acid, 5-amino-, ethyl ester
• ethyl 2-(3-amino-1H-pyrazol-5-yl)acetate
• Ethyl 5-amino-1H-pyrazole-3-acetate
• 1206694-33-8
• DTXSID101294259
• EN300-7859658

• Inchi： 1S/C7H11N3O2/c1-2-12-7(11)4-5-3-6(8)10-9-5/h3H,2,4H2,1H3,(H3,8,9,10)
• InChI Key： OJLGFZSGCYBYQZ-UHFFFAOYSA-N
• SMILES： N1C(N)=CC(CC(OCC)=O)=N1

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 375.8±27.0 °C(Predicted)
• pka: 14.72±0.10(Predicted)

Additional information on 1H-Pyrazole-3-acetic acid, 5-amino-, ethyl ester

1H-Pyrazole-3-acetic acid, 5-amino-, ethyl ester (CAS No. 1206694-33-8)

The compound 1H-Pyrazole-3-acetic acid, 5-amino-, ethyl ester (CAS No. 1206694-33-8) is a versatile organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound consists of a pyrazole ring substituted with an amino group at the 5-position and an ethyl ester group at the 3-position, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, 1H-Pyrazole-3-acetic acid, 5-amino-, ethyl ester has been explored as a potential lead compound in the development of kinase inhibitors, which are critical in treating cancer and other diseases. The amino group at the 5-position provides flexibility for further functionalization, enabling the creation of bioactive molecules with enhanced pharmacokinetic properties.

In addition to its medicinal applications, this compound has also been investigated for its role in agrochemicals. The ethyl ester group enhances the lipophilicity of the molecule, making it more effective as a herbicide or fungicide. Researchers have reported that 1H-Pyrazole-3-acetic acid, 5-amino-, ethyl ester exhibits promising activity against plant pathogens, particularly in controlling fungal infections in crops. This makes it a valuable candidate for developing environmentally friendly agricultural chemicals.

The synthesis of 1H-Pyrazole-3-acetic acid, 5-amino-, ethyl ester involves a multi-step process that typically begins with the preparation of pyrazole derivatives followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing production costs and improving yields. These methods often utilize transition metal catalysts or biocatalysts to facilitate key transformations, such as coupling reactions or reductions.

From a materials science perspective, 1H-Pyrazole-3-acetic acid, 5-amino-, ethyl ester has shown potential as a building block for constructing advanced materials with tailored properties. Its ability to form hydrogen bonds and coordinate with metal ions makes it suitable for applications in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

Moreover, the compound has been studied for its electronic properties in organic electronics. The pyrazole ring contributes to aromaticity and conjugation, which are essential for achieving high electron mobility in organic semiconductors. Researchers have explored its use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where it can serve as an electron transport layer or emitting material.

In terms of environmental considerations, 1H-Pyrazole-3-acetic acid, 5-amino-, ethyl ester has been evaluated for its biodegradability and toxicity profiles. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation pathways. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and application.

Looking ahead, the versatility of 1H-Pyrazole-3-acetic acid, 5-amino-, ethyl ester presents numerous opportunities for further research and development. Its role as a multifunctional building block suggests that it will continue to play a significant role in advancing various fields of science and technology.